Cas no 1806007-56-6 (4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806007-56-6
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4857517
• Update Time: 2025-06-14

4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H9F2N3O2/c9-7(10)3-2-13-4(1-11)5(6(3)12)8(14)15/h2,7H,1,11H2,(H2,12,13)(H,14,15)
• InChI Key： FEUZKXJWZZZRMP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(C(=O)O)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.5
• Topological Polar Surface Area: 102

Additional information on 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1806007-56-6)

The compound 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1806007-56-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and drug discovery.

One of the key areas of interest is the role of this compound as a building block for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the difluoromethyl group in this molecule has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

Another notable application of this compound is in the field of antimicrobial research. Recent findings indicate that its structural features, including the amino and carboxylic acid functionalities, contribute to its ability to disrupt bacterial cell wall synthesis. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that analogs of this molecule displayed broad-spectrum activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli.

In addition to its therapeutic potential, the synthetic pathways for 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid have been optimized to improve yield and scalability. A 2024 paper in Organic Process Research & Development highlighted a novel catalytic method that reduces the number of synthetic steps while maintaining high purity. This advancement is particularly relevant for industrial-scale production, where cost-efficiency and environmental impact are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability are currently under investigation. Preliminary in vivo studies suggest that further structural modifications may be necessary to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles.

In conclusion, 4-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid represents a versatile scaffold with significant potential in drug discovery and development. Ongoing research aims to unlock its full therapeutic value, paving the way for new treatments in oncology, infectious diseases, and beyond. Future studies will likely focus on expanding its applications and optimizing its pharmacological properties.